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Introduction

The cholecystokinin B receptor (CCKBR), also known as the gastrin receptor, is a G protein-
coupled receptor that plays a significant role in gastrointestinal physiology and has been
implicated in the pathophysiology of various cancers.[1][2] Gastrin, its primary ligand, is a
hormone that stimulates gastric acid secretion.[3] The gastrin/CCKBR signaling axis has been
shown to influence cell proliferation, apoptosis, and migration in both normal and neoplastic
tissues.[4] Consequently, the detection and quantification of CCKBR expression in tissues by
immunohistochemistry (IHC) is a valuable tool for both basic research and the development of
targeted therapies.[1] This document provides a detailed protocol for the immunohistochemical
staining of CCKBR in formalin-fixed, paraffin-embedded (FFPE) tissues, along with data on its
expression in various normal and cancerous tissues and an overview of its signaling pathways.

Quantitative Data Summary

The expression of gastrin receptor (CCKBR) has been evaluated across a range of normal and
cancerous tissues. The following tables summarize the semi-quantitative data from
immunohistochemical studies. Scoring is often based on a combination of staining intensity and
the percentage of immunoreactive cells.
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Table 1: CCKBR Expression in Human Cancer Tissues

Cancer Type

Number of Cases

Percentage of
Positive Cases (%)

Staining
Intensity/Score

Significantly high in

Stomach Cancer 55 58.2% well and moderately
differentiated samples
Down-regulation
Pancreatic Cancer 38 18.4% compared to normal
pancreas
Neuroendocrine Moderate to strong
8 100% _ o
Tumors (Stomach) cytoplasmic staining
Adenocarcinomas 29 89% (protein), 41% Weak to moderate
(Stomach) (mRNA) cytoplasmic staining
] N 60.3% (carcinoma N
Colorectal Carcinoma Not specified ) Not specified
tissue)
Data synthesized from multiple sources.[5][6][7]
Table 2: CCKBR Expression in Normal Human Tissues
. Percentage of Staining
Tissue Type Number of Cases . ]
Positive Cases (%) Intensity/Score
Pancreas 10 60.0% High expression
Stomach (Benign -
o 25 48.0% Not specified
Gastric Diseases)
Stomach (Antrum) Not specified Positive Staining in D cells
) - Modulates anxiety,
Brain Not specified Present

analgesia, arousal

Data synthesized from multiple sources.[7][8][9]
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Experimental Protocols

Immunohistochemistry Protocol for Gastrin Receptor
(CCKBR) in FFPE Tissues

This protocol provides a general guideline for the immunohistochemical detection of CCKBR.
Optimization may be required for specific antibodies and tissue types.

1. Reagents and Materials:

o FFPE tissue sections (4-5 um) on charged slides

o Xylene or xylene substitute

» Ethanol (100%, 95%, 80%)

» Deionized or distilled water

» Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0 or 1 mM EDTA, pH 9.0)[10][11]
e Hydrogen peroxide (3%)

e Blocking buffer (e.g., 5% normal goat serum in PBS)

e Primary antibody against CCKBR (validated for IHC)

e Secondary antibody (e.g., HRP-conjugated goat anti-rabbit/mouse)
» DAB (3,3'-Diaminobenzidine) substrate kit

¢ Hematoxylin counterstain

e Mounting medium

e Coplin jars or staining dishes

e Humidified chamber

e Microscope
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. Deparaffinization and Rehydration:
Immerse slides in xylene: 2 x 5 minutes.
Immerse in 100% ethanol: 2 x 3 minutes.
Immerse in 95% ethanol: 1 minute.
Immerse in 80% ethanol: 1 minute.

Rinse in deionized water for 5 minutes.[10]

. Antigen Retrieval:

Heat-Induced Epitope Retrieval (HIER): This is a common method for unmasking epitopes in
FFPE tissues.

[¢]

Immerse slides in pre-heated antigen retrieval buffer (e.g., Sodium Citrate, pH 6.0) in a
pressure cooker, steamer, or water bath.[12]

[e]

Heat at 95-100°C for 20-30 minutes.[10]

[e]

Allow slides to cool in the buffer for at least 20 minutes at room temperature.

Rinse slides in deionized water.

o

. Staining Procedure:

Peroxidase Blocking: Immerse slides in 3% hydrogen peroxide for 10-15 minutes to block
endogenous peroxidase activity.

Washing: Wash slides with PBS or TBS wash buffer (3 x 5 minutes).

Blocking: Apply blocking buffer to the tissue sections and incubate for 30-60 minutes in a
humidified chamber to prevent non-specific antibody binding.

Primary Antibody Incubation: Drain the blocking buffer and apply the primary anti-CCKBR
antibody diluted in blocking buffer. Incubate overnight at 4°C or for 1-2 hours at room
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temperature in a humidified chamber.

e Washing: Wash slides with wash buffer (3 x 5 minutes).

e Secondary Antibody Incubation: Apply the HRP-conjugated secondary antibody and incubate
for 30-60 minutes at room temperature in a humidified chamber.

e Washing: Wash slides with wash buffer (3 x 5 minutes).

o Detection: Apply the DAB substrate solution and incubate for a time determined by
microscopic observation to achieve the desired staining intensity.

e Washing: Rinse slides with deionized water to stop the reaction.
5. Counterstaining and Mounting:

o Counterstain with hematoxylin for 30-60 seconds.

» Rinse with deionized water.

» "Blue" the sections in running tap water or a bluing agent.

o Dehydrate the sections through graded alcohols (95% ethanol, 100% ethanol) and clear in
xylene.

o Coverslip with a permanent mounting medium.
6. Interpretation of Staining:
o CCKBR staining is typically observed in the cytoplasm and/or on the cell membrane.[5][6]

e A scoring system can be used for semi-quantitative analysis, often multiplying a staining
intensity score (e.g., 0 = negative, 1 = weak, 2 = moderate, 3 = strong) by a score for the
percentage of positive cells.[1][13]

Visualizations
Gastrin Receptor (CCKBR) Signaling Pathway
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Caption: Gastrin receptor (CCKBR) signaling pathways.

Immunohistochemistry Experimental Workflow
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Caption: General workflow for immunohistochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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